Cas no 339017-38-8 ((4-Amino-3-methylthieno[2,3-c]isothiazol-5-yl)(4-methoxyphenyl)methanone)

• Product Name: (4-Amino-3-methylthieno[2,3-c]isothiazol-5-yl)(4-methoxyphenyl)methanone
• CAS No: 339017-38-8
• MF: C₁₄H₁₂N₂O₂S₂
• MW: 304.387280464172
• MDL: MFCD00974846
• CID: 5224250
• Update Time: 2026-03-07

(4-Amino-3-methylthieno[2,3-c]isothiazol-5-yl)(4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-AMINO-3-METHYLTHIENO[2,3-C]ISOTHIAZOL-5-YL)(4-METHOXYPHENYL)METHANONE
• 5-(4-methoxybenzoyl)-3-methylthieno[2,3-c][1,2]thiazol-4-amine
• (4-amino-3-methylthieno[2,3-c][1,2]thiazol-5-yl)-(4-methoxyphenyl)methanone
• Oprea1_034610
• (4-Amino-3-methylthieno[2,3-c]isothiazol-5-yl)(4-methoxyphenyl)methanone

• MDL： MFCD00974846
• Inchi： 1S/C14H12N2O2S2/c1-7-10-11(15)13(19-14(10)16-20-7)12(17)8-3-5-9(18-2)6-4-8/h3-6H,15H2,1-2H3
• InChI Key： ZZJXBMNGZABEFK-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C)SN=2)C(=C1C(C1C=CC(=CC=1)OC)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: 4.3
• Topological Polar Surface Area: 122

Additional information on (4-Amino-3-methylthieno[2,3-c]isothiazol-5-yl)(4-methoxyphenyl)methanone

Comprehensive Overview of (4-Amino-3-methylthieno[2,3-c]isothiazol-5-yl)(4-methoxyphenyl)methanone (CAS No. 339017-38-8)

(4-Amino-3-methylthieno[2,3-c]isothiazol-5-yl)(4-methoxyphenyl)methanone, with the CAS number 339017-38-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thieno[2,3-c]isothiazole core, is often explored for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its structural features, which include an amino group and a methoxyphenyl moiety, as these functional groups can influence its reactivity and biological activity.

The compound's molecular structure combines a heterocyclic scaffold with a methanone linkage, making it a versatile intermediate in organic synthesis. Its CAS no. 339017-38-8 is frequently referenced in scientific literature, particularly in studies focusing on small molecule inhibitors and photovoltaic materials. Given the rising demand for novel pharmaceutical intermediates and functional materials, this compound is increasingly being studied for its potential to address challenges in these areas.

One of the key reasons for the growing interest in (4-Amino-3-methylthieno[2,3-c]isothiazol-5-yl)(4-methoxyphenyl)methanone is its potential role in targeted drug design. The amino and methoxy groups provide sites for further chemical modifications, enabling researchers to fine-tune its properties for specific applications. For instance, recent studies have explored its utility in developing kinase inhibitors, which are crucial in treating various diseases. Additionally, its thieno-isothiazole backbone is being investigated for its electronic properties, making it a candidate for use in organic electronics and optoelectronic devices.

In the context of sustainability and green chemistry, researchers are also examining the synthetic pathways for CAS no. 339017-38-8 to minimize environmental impact. The compound's potential as a building block for biodegradable materials aligns with global efforts to reduce reliance on non-renewable resources. Furthermore, its structural versatility makes it a promising candidate for catalysis and polymer chemistry, where efficiency and selectivity are paramount.

From a commercial perspective, the demand for (4-Amino-3-methylthieno[2,3-c]isothiazol-5-yl)(4-methoxyphenyl)methanone is expected to rise as its applications expand. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. Its CAS number 339017-38-8 serves as a critical identifier, ensuring accurate sourcing and quality control. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both healthcare and technology sectors.

In summary, (4-Amino-3-methylthieno[2,3-c]isothiazol-5-yl)(4-methoxyphenyl)methanone (CAS no. 339017-38-8) represents a fascinating area of research with broad implications. Its unique chemical structure, combined with its potential applications in drug development and material science, makes it a compound worth watching. As innovations in synthetic chemistry and biotechnology progress, this molecule is likely to emerge as a cornerstone in the development of next-generation therapeutics and functional materials.